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Compound of Interest

Compound Name: Boc-4-acetyl-L-phenylalanine

Cat. No.: B581905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-4-acetyl-L-phenylalanine is a synthetically modified, non-proteinogenic amino acid. As a

derivative of the essential amino acid L-phenylalanine, it possesses a unique chemical

structure characterized by a tert-butyloxycarbonyl (Boc) protecting group on the α-amino group

and an acetyl group at the para-position of the phenyl ring. This strategic functionalization

makes it a valuable building block in peptide synthesis and drug discovery. The Boc group

provides a stable yet readily cleavable protecting element for the amine, essential for

controlled, stepwise peptide elongation. The acetyl moiety on the phenyl ring introduces a keto

group, which can serve as a versatile chemical handle for various bioconjugation strategies, for

studying protein-protein interactions, or for designing novel therapeutic agents. This guide

provides a comprehensive overview of the available technical data, synthesis protocols, and

potential applications of Boc-4-acetyl-L-phenylalanine and its closely related analogs.

Physicochemical Properties
While specific experimental data for Boc-4-acetyl-L-phenylalanine is not readily available in

the public domain, the properties of its corresponding D-isomer, the related Boc-4-(acetyl-

amino)-L-phenylalanine, and the unprotected 4-acetyl-L-phenylalanine provide valuable

insights.

Table 1: Physicochemical Data of Boc-4-acetyl-D-phenylalanine[1]
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Property Value

Synonyms
Boc-D-Phe(4-Ac)-OH, (R)-Boc-2-amino-3-(4-

acetylphenyl)propionic acid

CAS Number 1212921-46-4

Molecular Formula C₁₆H₂₁NO₅

Molecular Weight 307.34 g/mol

Appearance Pale yellow solid

Purity ≥ 99% (HPLC)

Storage Conditions 2 - 8 °C

Table 2: Physicochemical Data of Boc-4-(acetyl-amino)-L-phenylalanine[2]

Property Value

Synonyms Boc-L-Phe(4-NHAc)-OH, Boc-Phe(4-NHAc)-OH

CAS Number 114117-42-9

Molecular Formula C₁₆H₂₂N₂O₅

Molecular Weight 322.36 g/mol

Appearance Off-white powder

Purity ≥ 98% (HPLC)

Optical Rotation [a]D²⁵ = +23.7 ± 2º (c=2.64 in MeOH)

Storage Conditions 0 - 8 °C

Table 3: Physicochemical Data of 4-Acetyl-L-phenylalanine[3]
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Property Value

Synonyms
p-acetyl-L-phenylalanine, (2S)-3-(4-

acetylphenyl)-2-aminopropanoic acid

CAS Number 122555-04-8

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

XLogP3-AA -1.4

Exact Mass 207.08954328 Da

Synthesis and Experimental Protocols
The synthesis of Boc-4-acetyl-L-phenylalanine can be conceptually approached in two main

stages: the synthesis of the core amino acid, 4-acetyl-L-phenylalanine, followed by the

protection of the α-amino group with a Boc moiety.

Protocol 1: General Procedure for Boc Protection of an
Amino Acid
This protocol is a generalized procedure for the N-terminal protection of an amino acid using di-

tert-butyl dicarbonate (Boc anhydride).[4][5]

Materials:

4-acetyl-L-phenylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH) or Triethylamine (TEA)

Solvent (e.g., 1,4-dioxane/water, THF, or DCM)

Hydrochloric acid (HCl) for acidification

Ethyl acetate or other suitable organic solvent for extraction
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Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Dissolve 4-acetyl-L-phenylalanine in the chosen solvent system (e.g., a mixture of 1,4-

dioxane and water).

Add a base such as sodium hydroxide or triethylamine to the solution to deprotonate the

amino group.

Slowly add di-tert-butyl dicarbonate (typically 1.1-1.5 equivalents) to the reaction mixture

while stirring.

Allow the reaction to proceed at room temperature for several hours or overnight. Monitor the

reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, remove the organic solvent under reduced pressure.

Acidify the aqueous residue to a pH of approximately 2-3 with a dilute solution of

hydrochloric acid.

Extract the product into an organic solvent such as ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate,

and filter.

Evaporate the solvent under reduced pressure to yield the crude Boc-4-acetyl-L-
phenylalanine.

The product can be further purified by column chromatography on silica gel if necessary.
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Synthesis of Boc-4-acetyl-L-phenylalanine

4-acetyl-L-phenylalanine
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Di-tert-butyl dicarbonate
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Boc Protection Reaction
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Purification
(Column Chromatography)

Boc-4-acetyl-L-phenylalanine
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Incorporation of Boc-4-acetyl-L-phenylalanine in SPPS

Peptide-Resin
(free N-terminus)

Coupling
(HBTU/DIPEA in DMF)

Boc-4-acetyl-L-phenylalanine

Wash
(DMF, DCM)

Boc Deprotection
(TFA in DCM)

Neutralization
(DIPEA in DCM)

Wash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b581905#what-is-boc-4-acetyl-l-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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